![molecular formula C17H17N3O3 B2580438 N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)benzofuran-2-carboxamide CAS No. 922078-67-9](/img/structure/B2580438.png)
N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)benzofuran-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)benzofuran-2-carboxamide” is a compound that contains an oxadiazole ring, which is a five-membered heterocyclic molecule possessing two carbon, two nitrogen, and one oxygen atom . The presence of the two carbon atoms allows two substituents in the oxadiazole ring .
Synthesis Analysis
The synthesis of oxadiazoles involves various methods. One efficient method involves the reaction of amidoximes with carboxylic acids and their derivatives . The reaction can yield a wide range of compounds, depending on the electron-withdrawing and donating substituents in the oxadiazole ring .
Molecular Structure Analysis
The molecular structure of “this compound” includes an oxadiazole ring, which is a five-membered heterocyclic ring system. The ring system consists of two nitrogen atoms, one oxygen atom, and two carbon atoms .
Chemical Reactions Analysis
The chemical reactions involving oxadiazoles can vary depending on the substituents in the oxadiazole ring . These compounds can range from relatively inert to extremely sensitive in terms of their response to heat and impact .
Scientific Research Applications
Synthesis and Characterization
- The synthesis and characterization of oxadiazole derivatives, including methods for their preparation and analysis, have been extensively studied. For example, derivatives of 1,3,5-oxadiazine, a closely related chemical structure, were synthesized through a novel method involving the elimination of hydrogen sulfide, showcasing the chemical reactivity and potential applications of oxadiazole compounds in creating biologically active molecules (Biointerface Research in Applied Chemistry, 2022).
Biological Activity
- Novel series of 2-azetidinone derivatives integrated with quinoline, pyrazole, and benzofuran moieties were synthesized and demonstrated significant in vitro antibacterial activity against pathogenic bacteria such as S. aureus and E. coli (Asian Journal of Chemistry, 2020). This research highlights the antimicrobial potential of compounds structurally related to N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)benzofuran-2-carboxamide.
- A study on benzofuran-oxadiazole hybrids explored their design, synthesis, and evaluation for antimicrobial activity, indicating the promise of these compounds as antimicrobial agents (Research Journal of Chemistry and Environment, 2021). This underscores the relevance of exploring such hybrids for biological applications.
Anticancer Evaluation
- A series of 3-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-N-substituted aniline compounds were synthesized and screened for their antidiabetic, anti-inflammatory, and anticancer activities, showcasing the potential of oxadiazole derivatives in the development of novel therapeutic agents (Saudi Pharmaceutical Journal : SPJ, 2016).
Antiepileptic Activity
- Research into limonene and citral-based 2,5-disubstituted-1,3,4-oxadiazoles examined their potential for antiepileptic activity, establishing a link between the structural features of these compounds and their pharmacological effects (Bioorganic & medicinal chemistry letters, 2013).
properties
IUPAC Name |
N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O3/c21-15(14-10-12-8-4-5-9-13(12)22-14)18-17-20-19-16(23-17)11-6-2-1-3-7-11/h4-5,8-11H,1-3,6-7H2,(H,18,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGHVRCDLMDEPSC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C2=NN=C(O2)NC(=O)C3=CC4=CC=CC=C4O3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.